Propan-2-yl 2-{[(2,4-dichlorophenyl)carbonyl]amino}-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate

• Molecular Formula: C23H21Cl2NO4S
• Molecular Weight: 478.4 g/mol
• IUPAC Name: propan-2-yl 2-[(2,4-dichlorobenzoyl)amino]-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C23H21Cl2NO4S/c1-12(2)30-23(28)20-19(14-5-8-16(29-4)9-6-14)13(3)31-22(20)26-21(27)17-10-7-15(24)11-18(17)25/h5-12H,1-4H3,(H,26,27)
• InChI Key: POVWXZUHJWSWRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C(=O)OC(C)C)C3=CC=C(C=C3)OC

Description

ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE is a complex organic compound with a unique structure that includes a thiophene ring, a methoxyphenyl group, and a dichlorobenzoyl amide

Preparation Methods

The synthesis of ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE typically involves multiple stepsThe reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert certain functional groups within the molecule to their corresponding reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studying biochemical pathways.

Medicine: It has potential therapeutic applications due to its ability to modulate specific biological targets.

Industry: The compound can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism by which ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE exerts its effects involves binding to specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in critical biological pathways. The interaction with these targets can modulate their activity, leading to various biological effects .

Comparison with Similar Compounds

When compared to similar compounds, ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-(4-METHOXYPHENYL)-5-METHYL-3-THIOPHENECARBOXYLATE stands out due to its unique combination of functional groups. Similar compounds include:

• ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4-ETHYL-5-METHYL-3-THIOPHENECARBOXYLATE
• ISOPROPYL 2-[(2,4-DICHLOROBENZOYL)AMINO]-4,5-DIMETHYL-3-THIOPHENECARBOXYLATE These compounds share structural similarities but differ in the substituents attached to the thiophene ring, which can influence their chemical properties and biological activities.